Cas no 1017791-37-5 (4-Acetyl-3,4-dihydro-2H-1,4-benzoxazine-6-sulfonyl Chloride)
4-Acetyl-3,4-dihydro-2H-1,4-benzoxazine-6-sulfonyl Chloride Chemical and Physical Properties
Names and Identifiers
-
- 4-Acetyl-3,4-dihydro-2H-benzo[b][1,4]oxazine-6-sulfonyl chloride
- 4-Acetyl-3,4-dihydro-2H-1,4-benzoxazine-6-sulfonyl chloride
- AG-D-09264
- ALBB-005133
- CTK4A0254
- MolPort-006-067-141
- SBB047675
- STK501597
- ALINDA 103268
- 2H-1,4-Benzoxazine-6-sulfonyl chloride, 4-acetyl-3,4-dihydro-
- 4-acetyl-3,4-dihydro-2H-1,4-benzoxazine-6-sulfonyl chloride(SALTDATA: FREE)
- 1017791-37-5
- SCHEMBL15882783
- 4-acetyl-3,4-dihydro-2H-benzo[b][1,4]oxazine-6-sulfonylchloride
- AKOS005171395
- CS-0187992
- D82170
- 4-acetyl-2,3-dihydro-1,4-benzoxazine-6-sulfonyl chloride
- RS-0387
- MFCD09972061
- ABMZXQIJEDEIAB-UHFFFAOYSA-N
- DTXSID20649238
- 4-Acetyl-3,4-dihydro-2H-1,4-benzoxazine-6-sulfonyl Chloride
-
- MDL: MFCD09972061
- Inchi: 1S/C10H10ClNO4S/c1-7(13)12-4-5-16-10-3-2-8(6-9(10)12)17(11,14)15/h2-3,6H,4-5H2,1H3
- InChI Key: ABMZXQIJEDEIAB-UHFFFAOYSA-N
- SMILES: ClS(C1C=CC2=C(C=1)N(C(C)=O)CCO2)(=O)=O
Computed Properties
- Exact Mass: 275.0019067g/mol
- Monoisotopic Mass: 275.0019067g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 405
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 72.1Ų
4-Acetyl-3,4-dihydro-2H-1,4-benzoxazine-6-sulfonyl Chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM115780-1g |
4-acetyl-3,4-dihydro-2H-1,4-benzoxazine-6-sulfonyl chloride |
1017791-37-5 | 95% | 1g |
$300 | 2021-06-09 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 031197-500mg |
4-Acetyl-3,4-dihydro-2H-1,4-benzoxazine-6-sulfonyl chloride |
1017791-37-5 | 500mg |
3363CNY | 2021-05-07 | ||
| TRC | A165533-2.5mg |
4-Acetyl-3,4-dihydro-2H-1,4-benzoxazine-6-sulfonyl Chloride |
1017791-37-5 | 2.5mg |
$ 50.00 | 2022-06-08 | ||
| TRC | A165533-5mg |
4-Acetyl-3,4-dihydro-2H-1,4-benzoxazine-6-sulfonyl Chloride |
1017791-37-5 | 5mg |
$ 65.00 | 2022-06-08 | ||
| TRC | A165533-25mg |
4-Acetyl-3,4-dihydro-2H-1,4-benzoxazine-6-sulfonyl Chloride |
1017791-37-5 | 25mg |
$ 80.00 | 2022-06-08 | ||
| eNovation Chemicals LLC | Y1214076-5g |
4-Acetyl-3,4-dihydro-2H-benzo[b][1,4]oxazine-6-sulfonyl chloride |
1017791-37-5 | 95% | 5g |
$1100 | 2024-07-23 | |
| Chemenu | CM115780-250mg |
4-acetyl-3,4-dihydro-2H-1,4-benzoxazine-6-sulfonyl chloride |
1017791-37-5 | 95% | 250mg |
$174 | 2023-03-06 | |
| Chemenu | CM115780-1g |
4-acetyl-3,4-dihydro-2H-1,4-benzoxazine-6-sulfonyl chloride |
1017791-37-5 | 95% | 1g |
$433 | 2023-03-06 | |
| abcr | AB264666-250 mg |
4-Acetyl-3,4-dihydro-2H-1,4-benzoxazine-6-sulfonyl chloride, 95%; . |
1017791-37-5 | 95% | 250 mg |
€231.70 | 2023-07-20 | |
| abcr | AB264666-1 g |
4-Acetyl-3,4-dihydro-2H-1,4-benzoxazine-6-sulfonyl chloride, 95%; . |
1017791-37-5 | 95% | 1 g |
€385.20 | 2023-07-20 |
4-Acetyl-3,4-dihydro-2H-1,4-benzoxazine-6-sulfonyl Chloride Suppliers
4-Acetyl-3,4-dihydro-2H-1,4-benzoxazine-6-sulfonyl Chloride Related Literature
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Bruce Parkinson Energy Environ. Sci., 2010,3, 509-511
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
Additional information on 4-Acetyl-3,4-dihydro-2H-1,4-benzoxazine-6-sulfonyl Chloride
Comprehensive Overview of 4-Acetyl-3,4-dihydro-2H-1,4-benzoxazine-6-sulfonyl Chloride (CAS No. 1017791-37-5)
4-Acetyl-3,4-dihydro-2H-1,4-benzoxazine-6-sulfonyl Chloride (CAS No. 1017791-37-5) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a benzoxazine core and a reactive sulfonyl chloride group, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers and manufacturers frequently seek this compound for its role in developing novel drug candidates, particularly in the fields of central nervous system (CNS) therapeutics and enzyme inhibitors.
The growing demand for 4-Acetyl-3,4-dihydro-2H-1,4-benzoxazine-6-sulfonyl Chloride is driven by its applications in high-throughput screening (HTS) and medicinal chemistry. Recent trends highlight its relevance in addressing neurodegenerative diseases, such as Alzheimer's and Parkinson's, where benzoxazine derivatives show promising activity. Additionally, its sulfonyl chloride functionality enables facile conjugation with amines and alcohols, making it a versatile building block for peptide mimetics and small-molecule probes.
From a synthetic perspective, CAS No. 1017791-37-5 is often discussed in the context of green chemistry and atom-efficient reactions. Innovations in catalytic methods and solvent-free protocols have improved its production scalability, aligning with the industry's focus on sustainable synthesis. Researchers also explore its potential in covalent inhibitor design, leveraging the electrophilic nature of the sulfonyl chloride group for targeted protein modification.
Frequently asked questions about this compound include its storage conditions (recommended under inert atmosphere at low temperatures), solubility profiles (compatible with polar aprotic solvents like DMF and acetonitrile), and handling precautions (use of anhydrous environments to prevent hydrolysis). Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for quality verification, ensuring batch-to-batch consistency for critical research applications.
In summary, 4-Acetyl-3,4-dihydro-2H-1,4-benzoxazine-6-sulfonyl Chloride represents a cornerstone in modern drug discovery, bridging gaps between structural complexity and functional diversity. Its integration into combinatorial libraries and fragment-based drug design underscores its enduring significance in life sciences.
1017791-37-5 (4-Acetyl-3,4-dihydro-2H-1,4-benzoxazine-6-sulfonyl Chloride) Related Products
- 24294-03-9(3-(N,N-Dimethoxyethyl)amino-4-methoxy acetanilide)
- 21744-84-3(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-3-one)
- 22588-78-9(N-[3-[(2-Cyanoethyl)(2-hydroxyethyl)amino]-4-methoxyphenyl]acetamide)
- 26494-55-3(2-(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-4-yl)acetic acid)
- 24530-67-4(4-Acetylamino-2-(bis(2-hydroxyethyl)amino)anisole)
- 351003-19-5(3-(2,3-dihydro-6-methyl-3-oxobenzob1,4oxazin-4-yl)propanenitrile)
- 141068-81-7(7-Amino-4-methyl-2H-1,4-benzoxazin-3(4H)-one)
- 5466-88-6(3,4-dihydro-2H-1,4-benzoxazin-3-one)
- 1000771-60-7(2H-1,4-Benzoxazin-3(4H)-one,4-(2-propen-1-yl)-)
- 103361-43-9(6-Amino-4-methyl-2H-1,4-benzoxazin-3(4H)-one)